Cas no 1972398-32-5 (2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid)
2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid
- 2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid
- EN300-1938371
- 1972398-32-5
-
- Inchi: 1S/C12H13F3O2/c1-3-9(11(16)17)10-5-4-8(6-7(10)2)12(13,14)15/h4-6,9H,3H2,1-2H3,(H,16,17)
- InChI Key: OLYOFXSPZWTYFR-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C)C=1)C(C(=O)O)CC)(F)F
Computed Properties
- Exact Mass: 246.08676414g/mol
- Monoisotopic Mass: 246.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938371-0.05g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-0.1g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-0.25g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-0.5g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-1.0g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 1g |
$1070.0 | 2023-05-31 | ||
| Enamine | EN300-1938371-2.5g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-5.0g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 5g |
$3105.0 | 2023-05-31 | ||
| Enamine | EN300-1938371-10.0g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 10g |
$4606.0 | 2023-05-31 | ||
| Enamine | EN300-1938371-1g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1938371-5g |
2-[2-methyl-4-(trifluoromethyl)phenyl]butanoic acid |
1972398-32-5 | 5g |
$2650.0 | 2023-09-17 |
2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid
2-2-Methyl-4-(Trifluoromethyl)phenylbutanoic Acid: An Emerging Compound in Pharmaceutical Research
2-2-Methyl-4-(trifluoromethyl)phenylbutanoic acid (CAS No. 1972398-32-5) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article delves into the chemical properties, synthesis methods, and recent advancements in the study of this compound, highlighting its potential as a novel therapeutic agent.
Chemical Structure and Properties
2-2-Methyl-4-(trifluoromethyl)phenylbutanoic acid is a carboxylic acid derivative characterized by a substituted phenyl ring with a trifluoromethyl group and a branched alkyl chain. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development, particularly in areas where improved pharmacokinetic profiles are desired.
The compound's molecular formula is C13H15F3O2, and it has a molecular weight of approximately 260.25 g/mol. Its solubility in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These solubility characteristics are crucial for its use in various pharmaceutical formulations.
Synthesis Methods
The synthesis of 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid has been explored through several routes, each with its own advantages and limitations. One common approach involves the reaction of 4-trifluoromethylbenzaldehyde with methyl acetoacetate, followed by reduction and subsequent hydrolysis to yield the final product. This method is favored for its high yield and relatively straightforward process.
Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction, to introduce the trifluoromethyl group onto the phenyl ring. These methods offer greater flexibility in terms of functional group compatibility and can be adapted to produce a variety of derivatives with different substituents.
Pharmacological Applications
The potential therapeutic applications of 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid have been a subject of extensive research. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.
In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound's selective inhibition of COX-2 over COX-1 suggests that it may have fewer gastrointestinal side effects compared to non-selective NSAIDs.
Beyond its anti-inflammatory properties, there is growing interest in exploring the compound's potential as an antitumor agent. Preliminary studies have shown that 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings open up new avenues for its use in cancer therapy.
Clinical Trials and Future Directions
The promising preclinical results with 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid. Efforts are being made to improve its bioavailability and reduce its metabolic degradation, which could enhance its therapeutic index and broaden its application scope.
Conclusion
2-2-Methyl-4-(trifluoromethyl)phenylbutanoic acid (CAS No. 1972398-32-5) represents a promising addition to the arsenal of therapeutic compounds under development. Its unique chemical structure confers favorable physicochemical properties that make it well-suited for various pharmaceutical applications. With ongoing research and clinical trials, this compound has the potential to make significant contributions to the treatment of chronic pain, inflammatory conditions, and cancer.
1972398-32-5 (2-2-methyl-4-(trifluoromethyl)phenylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)